Cas no 1082402-61-6 (2-(2-Aminoethyl)-4,6-pyrimidinediol Hydrochloride Hydrate)

• Product Name: 2-(2-Aminoethyl)-4,6-pyrimidinediol Hydrochloride Hydrate
• CAS No: 1082402-61-6
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 1086322
• Update Time: 2025-06-13

2-(2-Aminoethyl)-4,6-pyrimidinediol Hydrochloride Hydrate Chemical and Physical Properties

Names and Identifiers

• 2-(2-Aminoethyl)pyrimidine-4,6-diol
• 2-(2-Aminoethyl)-6-hydroxy-4(1H)-pyrimidinone
• 2-(2-Aminoethyl)-4,6-pyrimidinediol Hydrochloride Hydrate

• Inchi： 1S/C6H9N3O2/c7-2-1-4-8-5(10)3-6(11)9-4/h3H,1-2,7H2,(H2,8,9,10,11)
• InChI Key： FOVOXSRFVWPYGG-UHFFFAOYSA-N
• SMILES： OC1=CC(NC(CCN)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-(2-Aminoethyl)-4,6-pyrimidinediol Hydrochloride Hydrate

Introduction to 2-(2-Aminoethyl)-4,6-pyrimidinediol Hydrochloride Hydrate (CAS No. 1082402-61-6)

2-(2-Aminoethyl)-4,6-pyrimidinediol Hydrochloride Hydrate, identified by the chemical identifier CAS No. 1082402-61-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its pyrimidine core structure functionalized with amino and hydroxyl groups, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The hydrochloride hydrate form of this compound enhances its solubility and stability, making it a valuable candidate for further investigation in various biochemical pathways.

The pyrimidine scaffold is a fundamental motif in nucleic acid bases and numerous pharmacologically active agents. In particular, 2-(2-Aminoethyl)-4,6-pyrimidinediol Hydrochloride Hydrate exhibits structural features that suggest utility in modulating enzyme activities and cellular signaling processes. Recent studies have highlighted the importance of pyrimidine derivatives in the development of antiviral, anticancer, and anti-inflammatory agents. The presence of both amino and hydroxyl groups in this compound allows for diverse chemical modifications, enabling the synthesis of analogs with tailored biological activities.

One of the most compelling aspects of CAS No. 1082402-61-6 is its potential role as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. The pyrimidine ring in 2-(2-Aminoethyl)-4,6-pyrimidinediol Hydrochloride Hydrate provides a scaffold that can interact with the ATP-binding pockets of kinases, potentially inhibiting their activity. Preliminary computational studies have suggested that this compound may exhibit inhibitory effects on several kinases, including Janus kinases (JAKs) and cyclin-dependent kinases (CDKs). These findings are particularly intriguing given the success of kinase inhibitors in clinical settings.

Furthermore, the hydroxyl groups in 2-(2-Aminoethyl)-4,6-pyrimidinediol Hydrochloride Hydrate offer opportunities for further derivatization, allowing researchers to fine-tune its pharmacokinetic properties. For instance, modifications at these positions could enhance binding affinity or improve metabolic stability. The hydrochloride hydrate form ensures that the compound remains soluble in aqueous solutions, which is essential for both in vitro and in vivo studies. This solubility profile makes it an attractive candidate for formulation development and preclinical testing.

Recent advancements in crystallography have provided insights into how CAS No. 1082402-61-6 interacts with biological targets. High-resolution structures of protein-ligand complexes have revealed that pyrimidine derivatives can bind to active sites with high precision. These structural insights are invaluable for rational drug design, as they allow chemists to optimize the compound's structure to improve its efficacy and selectivity. For example, by understanding the precise interactions between 2-(2-Aminoethyl)-4,6-pyrimidinediol Hydrochloride Hydrate and its target proteins, researchers can design analogs that exhibit stronger binding or reduced off-target effects.

The pharmaceutical industry has shown increasing interest in developing small-molecule inhibitors for therapeutic applications. CAS No. 1082402-61-6 fits well within this trend, as it represents a structurally diverse compound with potential biological activity. Its ability to modulate kinase activity makes it a promising candidate for treating diseases such as leukemia and rheumatoid arthritis. Additionally, its solubility and stability enhance its suitability for clinical development.

In conclusion, 2-(2-Aminoethyl)-4,6-pyrimidinediol Hydrochloride Hydrate (CAS No. 1082402-61-6) is a compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the development of novel therapeutics.